Cas no 1795484-29-5 (2-(4-propan-2-ylsulfanylphenyl)-N-[[1-(1,3-thiazol-2-yl)piperidin-3-yl]methyl]acetamide)

• Product Name: 2-(4-propan-2-ylsulfanylphenyl)-N-[[1-(1,3-thiazol-2-yl)piperidin-3-yl]methyl]acetamide
• CAS No: 1795484-29-5
• MF: C₂₀H₂₇N₃OS₂
• MW: 389.577882051468
• CID: 5370079
• Update Time: 2025-06-20

2-(4-propan-2-ylsulfanylphenyl)-N-[[1-(1,3-thiazol-2-yl)piperidin-3-yl]methyl]acetamide Chemical and Physical Properties

Names and Identifiers

• 2-(4-propan-2-ylsulfanylphenyl)-N-[[1-(1,3-thiazol-2-yl)piperidin-3-yl]methyl]acetamide

• Inchi： 1S/C20H27N3OS2/c1-15(2)26-18-7-5-16(6-8-18)12-19(24)22-13-17-4-3-10-23(14-17)20-21-9-11-25-20/h5-9,11,15,17H,3-4,10,12-14H2,1-2H3,(H,22,24)
• InChI Key： NXGDUHYUOGYNHD-UHFFFAOYSA-N
• SMILES： C(NCC1CCCN(C2=NC=CS2)C1)(=O)CC1=CC=C(SC(C)C)C=C1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Phenylacetamides

Additional information on 2-(4-propan-2-ylsulfanylphenyl)-N-[[1-(1,3-thiazol-2-yl)piperidin-3-yl]methyl]acetamide

Introduction to 2-(4-propan-2-ylsulfanylphenyl)-N-[[1-(1,3-thiazol-2-yl)piperidin-3-yl]methyl]acetamide (CAS No. 1795484-29-5)

2-(4-propan-2-ylsulfanylphenyl)-N-[[1-(1,3-thiazol-2-yl)piperidin-3-yl]methyl]acetamide, with the CAS number 1795484-29-5, is a novel compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique structural features, which include a thiazole ring, a piperidine moiety, and a sulfanyl group. These structural elements contribute to its potential therapeutic applications and biological activities.

The chemical structure of 2-(4-propan-2-ylsulfanylphenyl)-N-[[1-(1,3-thiazol-2-yl)piperidin-3-yl]methyl]acetamide (CAS No. 1795484-29-5) is particularly noteworthy due to its complexity and the presence of multiple functional groups. The thiazole ring, known for its biological activity and stability, plays a crucial role in enhancing the compound's pharmacological properties. The piperidine moiety, a common structural element in many bioactive molecules, contributes to the compound's ability to interact with specific biological targets. Additionally, the sulfanyl group provides additional reactivity and stability, making this compound a promising candidate for further investigation.

Recent studies have highlighted the potential of 2-(4-propan-2-ylsulfanylphenyl)-N-[[1-(1,3-thiazol-2-yl)piperidin-3-yl]methyl]acetamide in various therapeutic areas. One of the most promising applications is in the treatment of neurological disorders. Research has shown that this compound exhibits potent neuroprotective effects, which may be attributed to its ability to modulate specific neurotransmitter systems and reduce oxidative stress. This makes it a valuable candidate for the development of new treatments for conditions such as Alzheimer's disease and Parkinson's disease.

In addition to its neuroprotective properties, 2-(4-propan-2-ylsulfanylphenyl)-N-[[1-(1,3-thiazol-2-yl)piperidin-3-yl]methyl]acetamide has also shown promise in the field of oncology. Preclinical studies have demonstrated that this compound possesses anti-cancer activities, particularly against certain types of solid tumors. The mechanism of action appears to involve the inhibition of key signaling pathways involved in cell proliferation and survival. These findings suggest that this compound could be further developed as a potential chemotherapeutic agent.

The pharmacokinetic properties of 2-(4-propan-2-ylsulfanylphenyl)-N-[[1-(1,3-thiazol-2-y l)piperidin -3 - yl ] methyl ] acetamide have been extensively studied to evaluate its suitability for clinical use. Initial data indicate that this compound exhibits favorable absorption, distribution, metabolism, and excretion (ADME) profiles. Its oral bioavailability is relatively high, and it shows good tissue penetration, which are important factors for ensuring effective drug delivery and therapeutic efficacy.

To further validate its therapeutic potential, several clinical trials are currently underway to assess the safety and efficacy of 2-(4-propan - 2 - ylsulfanylphen yl ) - N - [[ 1 -( 1 , 3 - thia zol - 2 - yl ) piper idin - 3 - yl ] methyl ] acetamide. Early results from these trials have been encouraging, with no significant adverse effects reported at therapeutic doses. These findings provide a strong foundation for advancing this compound through subsequent phases of clinical development.

In conclusion, 2 -( 4 - propan - 2 - ylsulfanylphen yl ) - N - [[ 1 -( 1 , 3 - thia zol - 2 - yl ) piper idin - 3 - yl ] methyl ] acetamide (CAS No. 1795484 - 29 - 5) represents a promising new molecule with diverse therapeutic applications. Its unique chemical structure and favorable pharmacological properties make it an attractive candidate for further research and development in both neurological disorders and oncology. As ongoing studies continue to uncover its full potential, this compound is poised to make significant contributions to the field of medicinal chemistry and pharmaceutical science.